Cas no 64272-68-0 (1,3-Dimethylpseudouridine)

1,3-Dimethylpseudouridine is a chemically modified nucleoside derivative of pseudouridine, where methyl groups are introduced at the 1 and 3 positions of the pseudouridine ring. This modification enhances the stability and translational efficiency of mRNA, making it particularly valuable in mRNA-based therapeutics and vaccines. Compared to unmodified nucleosides, 1,3-dimethylpseudouridine reduces immunogenicity and improves resistance to enzymatic degradation, thereby increasing the half-life and expression levels of mRNA in vivo. Its structural properties also contribute to reduced activation of innate immune responses, which is critical for optimizing therapeutic efficacy. This compound is widely used in research and pharmaceutical applications to develop advanced mRNA formulations with improved performance and safety profiles.
1,3-Dimethylpseudouridine structure
1,3-Dimethylpseudouridine structure
Product Name:1,3-Dimethylpseudouridine
CAS No:64272-68-0
MF:C11H16N2O6
MW:272.254543304443
CID:499968
PubChem ID:21854458
Update Time:2025-07-02

1,3-Dimethylpseudouridine Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione,1,3-dimethyl-5-b-D-ribofuranosyl-
    • 1, 3-DIMETHYLPSEUDOURIDINE
    • 5-[(2S,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,3-dimethylpyrimidine-2,4-dione
    • 1,3-Dimethylpseudouridin
    • 5-((2S,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1,3-dimethylpyrimidine-2,4(1H,3H)-dione
    • SCHEMBL16781795
    • N1,N3-Dimethylpseudouridine
    • 64272-68-0
    • DTXSID10618852
    • UWLSSKRAONJGQX-BGZDPUMWSA-N
    • BP-58833
    • N1, N3-Dimethylpseudouridine
    • 5-[(2S,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
    • (1S)-1,4-Anhydro-1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-D-ribitol
    • 1,3-Dimethylpseudouridine
    • Inchi： 1S/C11H16N2O6/c1-12-3-5(10(17)13(2)11(12)18)9-8(16)7(15)6(4-14)19-9/h3,6-9,14-16H,4H2,1-2H3/t6-,7-,8-,9+/m1/s1
    • InChI Key： UWLSSKRAONJGQX-BGZDPUMWSA-N
    • SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1C1=CN(C)C(N(C)C1=O)=O)O)O

Computed Properties

  • Exact Mass: 272.10100
  • Monoisotopic Mass: 272.10083623g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 437
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.4
  • Topological Polar Surface Area: 111Ų

Experimental Properties

  • PSA: 113.92000
  • LogP: -2.76200

1,3-Dimethylpseudouridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D211750-1mg
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 $ 125.00 2022-06-05
TRC
D211750-2.5mg
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 $ 185.00 2022-06-05
TRC
D211750-5mg
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 $ 415.00 2022-06-05
A2B Chem LLC
AG67678-1mg
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1mg
 $163.00 2024-04-19
A2B Chem LLC
AG67678-2mg
1,3-DIMETHYLPSEUDOURIDINE
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2mg
 $200.00 2024-04-19

1,3-Dimethylpseudouridine Suppliers

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(CAS:64272-68-0)1,3-Dimethylpseudouridine
Order Number:NC13453
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Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:03
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(CAS:64272-68-0)1,3-Dimethylpseudouridine
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Quantity:10g
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